N-(3,4-dimethoxyphenyl)-2-(2-methylphenoxy)acetamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-2-(2-methylphenoxy)acetamide
• InChI: InChI=1S/C17H19NO4/c1-12-6-4-5-7-14(12)22-11-17(19)18-13-8-9-15(20-2)16(10-13)21-3/h4-10H,11H2,1-3H3,(H,18,19)
• InChI Key: ZFFQQTVQFGKIKR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)NC2=CC(=C(C=C2)OC)OC
• Molecular Formula: C17H19NO4
• Molecular Weight: 301.34 g/mol

Description

N-(3,4-dimethoxyphenyl)-2-(2-methylphenoxy)acetamide, also known as DMAA, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. DMAA is a derivative of phenylethylamine, a neurotransmitter that is involved in the regulation of mood, appetite, and attention. The chemical structure of DMAA consists of a phenyl ring, two methoxy groups, and a phenoxy group attached to an acetamide group.

Mechanism of Action

The mechanism of action of N-(3,4-dimethoxyphenyl)-2-(2-methylphenoxy)acetamide is not fully understood, but it is believed to involve the inhibition of monoamine oxidase, an enzyme that breaks down neurotransmitters such as dopamine and norepinephrine. This leads to an increase in the levels of these neurotransmitters in the brain, which can result in improved mood, focus, and attention.
Biochemical and physiological effects:
N-(3,4-dimethoxyphenyl)-2-(2-methylphenoxy)acetamide has been shown to have a number of biochemical and physiological effects, including increased heart rate, blood pressure, and metabolic rate. It has also been shown to increase the release of glucose and fatty acids from adipose tissue, which can provide energy for physical activity.

Advantages and Limitations for Lab Experiments

N-(3,4-dimethoxyphenyl)-2-(2-methylphenoxy)acetamide has several advantages for use in lab experiments, including its relatively low cost and ease of synthesis. However, there are also limitations to its use, including its potential toxicity and the need for careful handling and disposal.

Future Directions

There are several potential future directions for research on N-(3,4-dimethoxyphenyl)-2-(2-methylphenoxy)acetamide, including further investigation of its mechanism of action, its potential as a treatment for various neurological and psychiatric disorders, and its potential as a performance-enhancing drug. Additionally, there is a need for further research on the safety and toxicity of N-(3,4-dimethoxyphenyl)-2-(2-methylphenoxy)acetamide, as well as its potential environmental impacts.

Synthesis Methods

N-(3,4-dimethoxyphenyl)-2-(2-methylphenoxy)acetamide can be synthesized through a multi-step process that involves the reaction of 3,4-dimethoxybenzaldehyde with 2-methylphenol in the presence of a base, followed by the reaction of the resulting intermediate with acetic anhydride and ammonia. The final product is obtained through purification and recrystallization.

Scientific Research Applications

N-(3,4-dimethoxyphenyl)-2-(2-methylphenoxy)acetamide has been studied for its potential applications in various fields of research, including pharmacology, neuroscience, and biochemistry. One of the primary areas of interest is its potential as a central nervous system stimulant, as it has been shown to increase the levels of dopamine and norepinephrine in the brain. N-(3,4-dimethoxyphenyl)-2-(2-methylphenoxy)acetamide has also been studied for its potential as an analgesic, anti-inflammatory, and anti-cancer agent.